Cas no 61111-00-0 (Bicyclo[4.2.0]octane-2,3-dione)
![Bicyclo[4.2.0]octane-2,3-dione structure](https://ossimg.kuujia.com/scimg/61500/61111-00-0x500.png)
61111-00-0 structure
Product Name:Bicyclo[4.2.0]octane-2,3-dione
CAS No:61111-00-0
MF:C8H10O2
MW:138.163802623749
CID:491603
PubChem ID:71399280
Update Time:2025-04-19
Bicyclo[4.2.0]octane-2,3-dione Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[4.2.0]octane-2,3-dione
- bicyclo[4.2.0]octane-4,5-dione
- 61111-00-0
- DTXSID10820650
-
- Inchi： 1S/C8H10O2/c9-7-4-2-5-1-3-6(5)8(7)10/h5-6H,1-4H2
- InChI Key： DOAKMUZQCDKKPE-UHFFFAOYSA-N
- SMILES： O=C1C(CCC2CCC21)=O
Computed Properties
- Exact Mass: 138.0681
- Monoisotopic Mass: 138.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Bicyclo[4.2.0]octane-2,3-dione Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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